molecular formula C14H7FN2O4S2 B4934823 3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one

3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one

Cat. No. B4934823
M. Wt: 350.3 g/mol
InChI Key: WKRDXRKTLNKEDB-XFFZJAGNSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is also known as FNT, and it has shown promising results in various studies related to cancer treatment, anti-inflammatory effects, and other medical applications.

Mechanism of Action

Further research is needed to fully understand the mechanism of action of FNT and its potential side effects.
Conclusion
In conclusion, 3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has shown promising results in various scientific research applications. Its potential pharmacological properties make it a promising candidate for drug development, cancer treatment, anti-inflammatory effects, and antimicrobial properties. However, further research is needed to fully understand its mechanism of action and potential side effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one in lab experiments include its potential pharmacological properties, which make it a promising candidate for various medical applications. However, some limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on 3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one. Some of the significant areas of research include:
Drug Development: FNT has shown promising results in various preclinical studies, and further research is needed to develop it into a potential drug candidate.
Clinical Trials: Clinical trials are needed to evaluate the safety and efficacy of FNT in humans.

Synthesis Methods

The synthesis of 3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2-fluoroaniline with 5-nitro-2-furaldehyde in the presence of a thiol reagent. The reaction is carried out under reflux conditions, and the product is purified through column chromatography.

Scientific Research Applications

The potential pharmacological properties of 3-(2-fluorophenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one have been extensively studied in various scientific research applications. Some of the significant research areas include:
Cancer Treatment: FNT has shown promising results in inhibiting the growth of cancer cells in various types of cancer, including breast cancer, lung cancer, and colon cancer.
Anti-inflammatory Effects: FNT has been found to have anti-inflammatory effects by inhibiting the release of pro-inflammatory cytokines and reducing the expression of inflammatory genes.
Antimicrobial Properties: FNT has shown potential as an antimicrobial agent against various bacteria and fungi.

properties

IUPAC Name

(5Z)-3-(2-fluorophenyl)-5-[(5-nitrofuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H7FN2O4S2/c15-9-3-1-2-4-10(9)16-13(18)11(23-14(16)22)7-8-5-6-12(21-8)17(19)20/h1-7H/b11-7-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WKRDXRKTLNKEDB-XFFZJAGNSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)N2C(=O)C(=CC3=CC=C(O3)[N+](=O)[O-])SC2=S)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C(=C1)N2C(=O)/C(=C/C3=CC=C(O3)[N+](=O)[O-])/SC2=S)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H7FN2O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.